Cas no 104333-06-4 (Benzeneethanol,2-amino-5-nitro-)
104333-06-4 structure
Product Name:Benzeneethanol,2-amino-5-nitro-
CAS No:104333-06-4
MF:C8H10N2O3
MW:182.176601886749
CID:134904
PubChem ID:11148092
Update Time:2025-04-19
Benzeneethanol,2-amino-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol,2-amino-5-nitro-
- 2-(2-Amino-5-nitro-phenyl)-ethanol
- 1-(2-amino-5-nitrophenyl)ethanol
- 2-AMINO-5-NITROPHENYLETHANOL
- 1-(2-amino-5-nitro-phenyl)-ethanol
- 104333-06-4
- SB84889
- SCHEMBL6244176
- DTXSID70456878
- 352000-42-1
- SWVYIJYQBPFESB-UHFFFAOYSA-N
-
- MDL: MFCD11848041
- Inchi: 1S/C8H10N2O3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-5,11H,9H2,1H3
- InChI Key: SWVYIJYQBPFESB-UHFFFAOYSA-N
- SMILES: OC(C)C1C=C(C=CC=1N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 182.0692
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 92.1Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 425.3 °C at 760 mmHg
- Flash Point: 211 °C
- PSA: 89.39
- LogP: 2.33470
Benzeneethanol,2-amino-5-nitro- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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